![molecular formula C9H8F3N3O2S B2502448 (2,1,3-Benzothiadiazol-5-ylmethyl)amine trifluoroacetate CAS No. 916211-62-6](/img/structure/B2502448.png)
(2,1,3-Benzothiadiazol-5-ylmethyl)amine trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "(2,1,3-Benzothiadiazol-5-ylmethyl)amine trifluoroacetate" is a derivative of benzothiazole, which is a heterocyclic compound with multiple applications in pharmaceutical and material sciences. The presence of the trifluoroacetate group suggests potential reactivity and utility in synthetic chemistry, particularly in the formation of compounds with trifluoromethyl groups, which are of interest due to their bioactive properties .
Synthesis Analysis
The synthesis of benzothiazole derivatives can be achieved through various methods. One such method involves the one-pot reaction of trifluoroacetic acid with 2-aminobenzenethiols, which could potentially be applied to synthesize the trifluoroacetate derivative of benzothiazole . Another relevant synthesis approach is the esterification of related thiadiazole compounds with 2-mercaptobenzothiazole, which, while not directly describing the synthesis of the compound , provides insight into the synthetic routes available for benzothiazole derivatives . Additionally, the use of trifluoroacetic acid as a catalyst in the synthesis of amino acid-derived benzodiazepines indicates its versatility as a reagent in the formation of complex heterocyclic structures .
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives can be quite diverse. For instance, the crystal structure of a related compound, N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been determined, showing a planar benzothiazol ring with a dihedral angle of 6.37(8)° with the imidazol ring . This suggests that similar compounds, such as "this compound," may also exhibit planarity in their benzothiazol components, which could influence their chemical reactivity and interactions.
Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives are varied and can lead to the formation of numerous bioactive molecules. For example, the bromination of difluoromethyl groups in benzodiazoles has been shown to be a pathway to creating gem-difluoromethylene linked twin molecules . Although the specific reactions of "this compound" are not detailed in the provided papers, the reactivity of the trifluoroacetate group and the potential for substitution reactions at the benzothiazole moiety can be inferred.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can be influenced by their substituents. The trifluoroacetate group, for instance, is known for its electronegativity and ability to confer stability to the adjacent carbon atom, potentially affecting the acidity, boiling point, and solubility of the compound . The crystal structure analysis of a related compound provides insights into the solid-state properties, such as crystal packing and conformation, which can be relevant for understanding the compound's behavior in different environments .
Scientific Research Applications
Electroluminescence and Amplified Spontaneous Emission
The development of star-shaped single-polymer systems incorporating benzothiadiazole (BT) units demonstrates advanced applications in electroluminescence and amplified spontaneous emission. These systems achieve saturated white emission with specific configurations, highlighting the role of BT derivatives in creating materials for advanced optical applications (Liu et al., 2016).
Trifluoroacetylation in Organic Synthesis
Trifluoroacetylation plays a crucial role in the synthesis of trifluoromethylated compounds, with applications spanning from protection of functional groups to the construction of complex heterocyclic compounds. This process underlines the significance of trifluoroacetate derivatives in the versatile field of organic synthesis, especially in enhancing the properties of benzothiadiazines and other heterocycles (López et al., 2010).
Protein Sensing and Quantification
An innovative approach for protein detection and quantification utilizes the fluorescence properties of conjugated polymers containing benzothiadiazole units. This methodology emphasizes the potential of BT derivatives in biotechnological applications, particularly in the development of sensitive and selective biosensors (Yu et al., 2008).
Domino Reactions for Synthesizing Benzodiazepines
Trifluoroacetic acid catalyzed domino reactions showcase the synthesis of amino acid-derived benzodiazepines, demonstrating the utility of trifluoroacetate in facilitating complex organic transformations. This method provides an efficient pathway to a library of benzodiazepines with potential for pharmaceutical exploration (Bera et al., 2014).
Coordination Chemistry and Crystal Engineering
Functionalized benzothiadiazoles exhibit novel applications in metal coordination chemistry and crystal engineering, as seen in the formation of complexes with distinct structural and electronic characteristics. These findings open new avenues for the design of materials with tailored properties for use in a variety of technological applications (Bashirov et al., 2014).
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-ylmethanamine;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S.C2HF3O2/c8-4-5-1-2-6-7(3-5)10-11-9-6;3-2(4,5)1(6)7/h1-3H,4,8H2;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDWGVRHGTXKYJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C=C1CN.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
916211-62-6 |
Source
|
Record name | (2,1,3-Benzothiadiazol-5-ylmethyl)aminetrifluoroacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.